Cas no 114969-82-3 (4-Pyrimidinecarbonitrile,5,6-dimethyl-)

• Product Name: 4-Pyrimidinecarbonitrile,5,6-dimethyl-
• CAS No: 114969-82-3
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 130560
• PubChem ID: 13860994
• Update Time: 2025-04-19

4-Pyrimidinecarbonitrile,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile,5,6-dimethyl-
• 4-Pyrimidinecarbonitrile, 5,6-dimethyl- (9CI)
• 5,6-dimethylpyrimidine-4-carbonitrile
• SCHEMBL23942195
• AKOS022633444
• F1967-5683
• 114969-82-3

• Inchi： 1S/C7H7N3/c1-5-6(2)9-4-10-7(5)3-8/h4H,1-2H3
• InChI Key： XONDZYJZKUQTQP-UHFFFAOYSA-N
• SMILES： N1C=NC(C#N)=C(C)C=1C

Computed Properties

• Exact Mass: 133.06411
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57